Cas no 1171643-64-3 (N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide)

• Product Name: N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide
• CAS No: 1171643-64-3
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5841207
• PubChem ID: 39877912
• Update Time: 2025-05-27

N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-N-methylfuran-2-sulfonamide
• N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide
• 1171643-64-3
• DTXSID401148194
• Z382844914
• 5-[(3,4-Dihydro-2(1H)-isoquinolinyl)carbonyl]-N-methyl-2-furansulfonamide
• F5570-0789
• AKOS016486520
• 2-Furansulfonamide, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)carbonyl]-N-methyl-

• Inchi： 1S/C15H16N2O4S/c1-16-22(19,20)14-7-6-13(21-14)15(18)17-9-8-11-4-2-3-5-12(11)10-17/h2-7,16H,8-10H2,1H3
• InChI Key： FDIBIPIAEUCIKU-UHFFFAOYSA-N
• SMILES： O1C(C(N2CCC3=C(C2)C=CC=C3)=O)=CC=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide

Comprehensive Overview of N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide (CAS 1171643-64-3)

The compound N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide (CAS 1171643-64-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a furan-2-sulfonamide backbone with a tetrahydroisoquinoline moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, which could lead to breakthroughs in treating metabolic disorders and inflammatory conditions.

One of the most frequently searched questions regarding this compound is: "What are the applications of N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide in drug discovery?" The answer lies in its dual functionality. The sulfonamide group is known for its bioisosteric properties, often enhancing drug solubility and bioavailability, while the tetrahydroisoquinoline fragment contributes to receptor binding affinity. This combination has shown promise in early-stage studies targeting protein-protein interactions, a hot topic in modern drug development.

Recent advancements in computational chemistry and AI-driven molecular modeling have further propelled interest in CAS 1171643-64-3. Scientists are utilizing machine learning algorithms to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which significantly accelerates the drug discovery process. The compound's molecular weight of 320.36 g/mol and logP value suggest favorable pharmacokinetic characteristics, making it an attractive scaffold for further derivatization.

Another trending search query relates to "synthetic routes for N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide". The most common synthesis involves a multi-step process starting with the protection of the furan-2-carboxylic acid, followed by sulfonamide formation and subsequent coupling with N-methyl-1,2,3,4-tetrahydroisoquinoline. Recent publications have highlighted more efficient catalytic methods using palladium cross-coupling reactions, reducing overall synthesis time and improving yields.

The compound's crystal structure and hydrogen bonding patterns have been extensively studied through X-ray diffraction analysis. These studies reveal interesting molecular packing characteristics that may influence its solid-state properties and formulation development. Such structural insights are crucial for pharmaceutical scientists working on drug formulation optimization, another highly searched topic in the field.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to produce CAS 1171643-64-3. This includes investigating biocatalytic methods and flow chemistry techniques, which align with current industry trends toward environmentally friendly synthesis. The compound's potential biodegradability profile is also under investigation, addressing growing concerns about pharmaceutical pollution.

From a commercial perspective, the global market for specialized sulfonamide derivatives like this compound is expanding rapidly. Pharmaceutical companies are actively filing patents covering its various therapeutic applications and derivative compounds. The intellectual property landscape surrounding CAS 1171643-64-3 is becoming increasingly complex, with multiple patents claiming different synthetic methods and medical uses.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are essential for quality control in both research and potential manufacturing settings. Recent improvements in high-resolution mass spectrometry have enabled more precise identification of impurities and degradation products, a critical aspect of drug development.

The future research directions for N-methyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)furan-2-sulfonamide appear promising. With growing interest in targeted therapies and precision medicine, this compound's unique structural features position it as a valuable tool for developing next-generation therapeutics. Ongoing studies are exploring its potential in addressing unmet medical needs, particularly in areas of chronic inflammation and neurodegenerative disorders.